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Compound of Interest

Compound Name: Pnc-28

Cat. No.: B13905207

This document provides comprehensive guidance on the proper disposal procedures for PNC-
28, a p53-derived peptide utilized in cancer research. Adherence to these protocols is crucial
for maintaining laboratory safety and ensuring environmental compliance. This information is
intended for researchers, scientists, and drug development professionals.

PNC-28 Chemical and Safety Data

PNC-28 is a peptide that functions as a cytotoxic agent against cancer cells.[1][2][3] While the
Safety Data Sheet (SDS) for PNC-28 acetate classifies it as not a hazardous substance or
mixture, it is imperative to handle it with care, employing standard laboratory safety protocols.

[4]
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Property Value

Product Name PNC-28 acetate

Synonyms PNC-28

CAS Number 392661-17-5

Molecular Formula C164H255N47037S
Molecular Weight 3509.13 g/mol (free acid)
Appearance Lyophilized powder
Primary Hazard Not classified as hazardous

-80°C for 6 months; -20°C for 1 month (sealed,

Storage .
away from moisture)[1]

Experimental Protocols: Standard Handling and
Spill Response

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling PNC-28,
including:

e Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

o Afully buttoned laboratory coat
Handling Precautions:

e Avoid inhalation of the lyophilized powder by working in a well-ventilated area, preferably a
chemical fume hood.

e Prevent contact with skin and eyes.

¢ Avoid the formation of dust and aerosols.
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Spill Procedures: In the event of a spill, follow these steps:
o Ensure adequate ventilation and evacuate personnel to a safe area if necessary.
o Wear full personal protective equipment.

 For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders.

o Decontaminate the affected surfaces and any equipment by scrubbing with alcohol.
e Collect all contaminated materials for disposal as outlined in the procedures below.

Step-by-Step Disposal Procedures for PNC-28

Even though PNC-28 is not classified as hazardous, it is essential to manage its disposal in a
manner that prevents environmental contamination. The following procedures are based on
general best practices for non-hazardous laboratory waste.

1. Segregation of Waste:

e Do not mix PNC-28 waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health & Safety (EHS) department.

e Segregate solid waste contaminated with PNC-28 (e.g., pipette tips, gloves, empty vials)
from regular laboratory trash.

2. Liquid Waste Disposal:

 Inactivation (Recommended Pre-treatment): While not strictly required for a non-hazardous
substance, treating the peptide solution with an inactivating agent is a prudent measure. A
common method is to use a sodium hypochlorite solution.

o In a designated chemical fume hood, carefully add the liquid PNC-28 waste to a 10%
sodium hypochlorite (bleach) solution. A common ratio is 1 part waste to 10 parts
inactivation solution.

o Allow the mixture to react for a minimum of 30-60 minutes to ensure deactivation.
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o Neutralization: If an acidic or basic solution was used for inactivation, neutralize the mixture
to a pH between 6.0 and 8.0.

o Collection: Collect the treated liquid waste in a clearly labeled, leak-proof container. The label
should include "Inactivated PNC-28 waste" and the date of accumulation.

» Disposal: Consult your institution's EHS guidelines. In many cases, after inactivation and
neutralization, the solution may be permissible for drain disposal with copious amounts of
water. However, always verify this with your EHS department.

3. Solid Waste Disposal:

o Collection: Place all solid waste contaminated with PNC-28 (e.g., used vials, contaminated
PPE, absorbent materials from spills) into a designated, clearly labeled, leak-proof
hazardous waste container.

o Storage: Store the sealed container in a designated hazardous waste accumulation area
within the laboratory.

» Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste
management service.

Signaling Pathway and Mechanism of Action

PNC-28 is a peptide derived from the p53 tumor suppressor protein. It contains a sequence
from the p53 domain that binds to MDM2, a negative regulator of p53. By mimicking this
binding domain, PNC-28 is thought to interfere with the p53-MDMZ2 interaction. Additionally,
PNC-28 includes a penetratin sequence that allows it to translocate across cell membranes. Its
primary mechanism of action against cancer cells is the induction of necrosis by forming pores
in the cell membrane, leading to cell lysis.
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Caption: Mechanism of PNC-28 inducing cancer cell necrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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